Cas no 158671-29-5 (N,2-Dihydroxy-4-methylbenzamide)

• Product Name: N,2-Dihydroxy-4-methylbenzamide
• CAS No: 158671-29-5
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 2154451
• PubChem ID: 23021540
• Update Time: 2025-05-26

N,2-Dihydroxy-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N,2-dihydroxy-4-methylbenzamide
• BenzaMide, N,2-dihydroxy-4-Methyl-
• 4-methylsalicylhydroxamic acid
• GWUYSOZDSVVSQU-UHFFFAOYSA-N
• AC-30713
• LS-13419
• AKOS000191576
• SCHEMBL1101378
• MFCD09944456
• D83778
• 158671-29-5
• DB-352431
• CS-0160413
• N,2-Dihydroxy-4-methylbenzamide

• Inchi： 1S/C8H9NO3/c1-5-2-3-6(7(10)4-5)8(11)9-12/h2-4,10,12H,1H3,(H,9,11)
• InChI Key： GWUYSOZDSVVSQU-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1C(NO)=O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on N,2-Dihydroxy-4-methylbenzamide

Comprehensive Overview of N,2-Dihydroxy-4-methylbenzamide (CAS No. 158671-29-5): Properties, Applications, and Research Insights

N,2-Dihydroxy-4-methylbenzamide, identified by its CAS number 158671-29-5, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This compound, characterized by its hydroxyl and amide functional groups, exhibits unique chemical properties that make it valuable in drug development and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules and its role in enzyme inhibition studies.

The molecular structure of N,2-Dihydroxy-4-methylbenzamide features a benzene ring substituted with a methyl group at the 4-position and two hydroxyl groups at the 1- and 2-positions, along with an amide functional group. This arrangement contributes to its hydrogen-bonding capacity and moderate solubility in polar solvents, which are critical factors in its applications. Recent studies have explored its antioxidant properties, aligning with the growing demand for natural and synthetic antioxidants in cosmetics and nutraceuticals.

In the context of green chemistry, 158671-29-5 has been investigated as a potential intermediate for sustainable synthesis routes. Its derivatives show promise in biodegradable polymer formulations, addressing the global push for eco-friendly materials. The compound's stability under physiological conditions also makes it a candidate for drug delivery systems, a hot topic in nanomedicine research.

Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize N,2-Dihydroxy-4-methylbenzamide. Purity standards exceeding 98% are typically required for research applications, with strict control of residual solvents and heavy metal contaminants. These quality parameters are essential for reproducibility in biological assays, where even minor impurities can skew results.

The safety profile of CAS 158671-29-5 has been evaluated in preliminary toxicological studies, showing low acute toxicity in standard models. However, researchers emphasize the need for proper personal protective equipment (PPE) when handling the powder form, as with any fine chemical. Storage recommendations typically include ambient temperature conditions in airtight containers to prevent moisture absorption and degradation.

From a commercial perspective, N,2-Dihydroxy-4-methylbenzamide remains a niche product with limited suppliers. The compound's pricing reflects its high purity requirements and the complexity of its synthesis. Current market trends suggest growing demand from contract research organizations (CROs) and academic institutions focused on medicinal chemistry projects.

Future research directions for 158671-29-5 may explore its potential in photodynamic therapy applications, given its aromatic structure's ability to absorb specific wavelengths. Additionally, its role in metal chelation processes warrants further investigation, particularly in environmental remediation technologies. These applications align well with current scientific priorities in cancer research and pollution control.

For researchers considering N,2-Dihydroxy-4-methylbenzamide for their work, it's crucial to consult recent literature on its structure-activity relationships. Several patents have emerged covering novel derivatives, indicating the compound's growing importance in intellectual property landscapes. Standard references like SciFinder and Reaxys provide comprehensive data on its physical properties and known reactions.

In conclusion, CAS 158671-29-5 represents an interesting case study in how modest molecular structures can find diverse applications across scientific disciplines. Its development trajectory mirrors broader trends in precision chemistry and molecular design, where subtle modifications can unlock significant functional differences. As analytical techniques advance, our understanding of this compound's full potential will undoubtedly expand.